Cas no 14608-81-2 (H-Leu-Asn-OH)

• Product Name: H-Leu-Asn-OH
• CAS No: 14608-81-2
• MF: C₁₀H₁₉N₃O₄
• MW: 245.275562524796
• MDL: MFCD00057937
• CID: 120526
• PubChem ID: 4128305
• Update Time: 2025-06-10

H-Leu-Asn-OH Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, L-leucyl-
• H-LEU-ASN-OH
• arginylglutamine
• L-Arginyl-L-glutamin-acetat
• L-Arginyl-L-glutamine
• L-Arg-L-Gln
• L-Glutamine,L-arginyl
• L-Glutamine,N2-L-arginyl
• N2-L-Arginyl-L-glutamin
• N2-L-arginyl-L-glutamine
• N2-Leucyl-L-asparagin
• N2-leucyl-L-asparagine
• LEU-ASN
• Leu-Asn-OH
• L-Leu-L-Asn-OH
• N2-L-Leucyl-L-asparagine
• H-Leu-Asn-OH

• MDL： MFCD00057937
• Inchi： 1S/C10H19N3O4/c1-5(2)3-6(11)9(15)13-7(10(16)17)4-8(12)14/h5-7H,3-4,11H2,1-2H3,(H2,12,14)(H,13,15)(H,16,17)/t6-,7-/m0/s1
• InChI Key： MLTRLIITQPXHBJ-BQBZGAKWSA-N
• SMILES： O=C([C@H](CC(C)C)N)N[C@H](C(=O)O)CC(N)=O

Computed Properties

• Exact Mass: 245.13800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 135.51000
• LogP: 0.59610

H-Leu-Asn-OH Security Information

• WGK Germany：3

Additional information on H-Leu-Asn-OH

Introduction to H-Leu-Asn-OH (CAS No. 14608-81-2) and Its Applications in Modern Chemical Biology

H-Leu-Asn-OH, chemically known by its CAS number 14608-81-2, is a significant compound in the realm of chemical biology and pharmaceutical research. This dipeptide, consisting of leucine and asparagine residues terminated with an hydroxyl group, has garnered considerable attention due to its versatile applications in drug development, molecular biology, and synthetic chemistry.

The structure of H-Leu-Asn-OH is characterized by a peptide bond connecting the leucine (Leu) and asparagine (Asn) units, with the hydroxyl group (-OH) at the C-terminus. This configuration makes it a valuable building block for more complex peptide and protein synthesis. The compound's stability and reactivity under various conditions have been extensively studied, making it a preferred choice for researchers aiming to develop novel bioactive molecules.

In recent years, H-Leu-Asn-OH has been increasingly utilized in the field of proteomics and peptidomimetics. Its role as a substrate in enzymatic reactions has been explored, particularly in the study of proteases and peptidases. These enzymes are crucial for various biological processes, including signal transduction and immune response modulation. By using H-Leu-Asn-OH as a probe, researchers can gain insights into the mechanisms of these enzymes, which is essential for designing targeted therapeutic agents.

The pharmaceutical industry has also harnessed the potential of H-Leu-Asn-OH in the development of peptide-based drugs. Peptides like H-Leu-Asn-OH can be engineered to mimic natural bioactive peptides or to interfere with pathogenic processes. For instance, studies have shown that analogs of this dipeptide can exhibit antimicrobial properties by disrupting bacterial cell wall synthesis. Such findings highlight the importance of H-Leu-Asn-OH in creating novel antibiotics and antiviral agents.

Synthetic chemists have leveraged H-Leu-Asn-OH as a key intermediate in the synthesis of more complex molecules. Its modular structure allows for easy modification at various positions, enabling the creation of a wide array of peptidomimetics with tailored biological activities. These modifications can include the introduction of non-natural amino acids or functional groups that enhance stability or bioavailability. The versatility of H-Leu-Asn-OH in synthetic applications underscores its importance as a chemical scaffold in drug discovery.

The biotechnological sector has also benefited from the use of H-Leu-Asn-OH in protein engineering. By incorporating this dipeptide into protein sequences, researchers can alter the folding and stability of proteins, which is crucial for developing biopharmaceuticals with improved efficacy and shelf life. Additionally, H-Leu-Asn-OH has been used to create fusion proteins that combine the properties of different proteins, offering new therapeutic possibilities.

In conclusion, H-Leu-Asn-OH (CAS No. 14608-81-2) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its structural features and reactivity make it an invaluable tool for studying enzymatic processes, developing peptide-based drugs, and creating complex synthetic molecules. As research continues to uncover new applications for this dipeptide, its role in advancing medical science is poised to grow even further.